Potassium citrate monohydrate

Specification

• Description: Potassium citrate (anhydrous) is the anhydrous form of the tripotassium salt of citric acid. It has a role as a diuretic. It contains a citrate(3-).; Potassium citrate (also known as tripotassium citrate) is a potassium salt of citric acid. It is a white, hygroscopic crystalline powder. It is odorless with a saline taste. It contains 38.3% potassium by mass. In the monohydrate form it is highly hygroscopic and deliquescent. Potassium citrate is used to treat a kidney stone condition called renal tubular acidosis. Potassium Citrate is indicated also for the management of Hypocitraturic calcium oxalate nephrolithiasis.; Potassium citrate anhydrous is a Metabolic Alkalinizer. The mechanism of action of potassium citrate anhydrous is as an Alkalinizing Activity.; Potassium Citrate is the potassium salt form of citrate, with alkalinizing activity and that can be used for potassium supplementation. Upon oral administration, potassium citrate provides potassium. Potassium maintains normal fluid and electrolyte balance, regulates the proper functioning of heart and muscle contractions, supports healthy bone density and blood pressure. It also plays an important role in the transmission of nerve impulses and energy production. Amino acid chelated minerals are highly bioavailable and better absorbed than non-amino acid-chelated minerals. Potassium citrate also causes increased plasma bicarbonate concentration, thereby raising blood and urinary pH. A simultaneous decrease in calcium ion activity occurs as a result of increasing calcium complex formation with dissociated anions. Levels of urinary citrate are increased due to modification of the renal handling of citrate. By promoting excretion of free bicarbonate ion and by increasing urinary pH in addition to an increased ionization of uric acid to more soluble urate ions, this agent exerts alkalizing and anti-urolithic effect.; A powder that dissolves in water, which is administered orally, and is used as a diuretic, expectorant, systemic alkalizer, and electrolyte replenisher.; See also: Potassium Cation (has active moiety); Citric Acid Monohydrate; Potassium Citrate (component of) ... View More ...
• CAS No.: 6100-05-6
• Molecular Formula: C6H10KO8
• Molecular Weight: 249.24 g/mol
• IUPAC Name: tripotassium;2-hydroxypropane-1,2,3-tricarboxylate
• Standard InChI: InChI=1S/C6H8O7.K.H2O/c7-3(8)1-6(13,5(11)12)2-4(9)10;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;1H2
• Standard InChI Key: KXXBTYROZQVYLL-UHFFFAOYSA-N
• SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.[K+]
• Canonical SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.O.[K]
• Colorform: WHITE CRYSTALS, GRANULES, OR POWDER; TRANSPARENT CRYSTALS